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molecular formula C17H19BrO2 B8320177 2-((5-(Bromomethyl)-2-methoxyphenoxy)methyl)-1,3-dimethylbenzene

2-((5-(Bromomethyl)-2-methoxyphenoxy)methyl)-1,3-dimethylbenzene

Cat. No. B8320177
M. Wt: 335.2 g/mol
InChI Key: QTRLXLOTRVYODG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08889724B2

Procedure details

To a solution of (3-(2,6-dimethylbenzyloxy)-4-methoxyphenyl)methanol (Step C, 5.23 g, 20.4 mmol) and CBr4 (10.16 g, 30.6 mmol) in dry CH2Cl2 (20 ml) was added portion wise triphenylphosphine (8.03 g, 30.64 mmol) at 0° C. The reaction mixture was stirred for 1.5 hours, filtered, concentrated and purified by flash chromatography on a silica gel column (hex: ethyl acetate 2:1) to give the title compound.
Name
(3-(2,6-dimethylbenzyloxy)-4-methoxyphenyl)methanol
Quantity
5.23 g
Type
reactant
Reaction Step One
Name
CBr4
Quantity
10.16 g
Type
reactant
Reaction Step One
Name
triphenylphosphine
Quantity
8.03 g
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
20 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:19]=[CH:18][CH:17]=[C:16]([CH3:20])[C:3]=1[CH2:4][O:5][C:6]1[CH:7]=[C:8]([CH2:14]O)[CH:9]=[CH:10][C:11]=1[O:12][CH3:13].C(Br)(Br)(Br)[Br:22].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1>C(Cl)Cl>[Br:22][CH2:14][C:8]1[CH:9]=[CH:10][C:11]([O:12][CH3:13])=[C:6]([CH:7]=1)[O:5][CH2:4][C:3]1[C:2]([CH3:1])=[CH:19][CH:18]=[CH:17][C:16]=1[CH3:20]

Inputs

Step One
Name
(3-(2,6-dimethylbenzyloxy)-4-methoxyphenyl)methanol
Quantity
5.23 g
Type
reactant
Smiles
CC1=C(COC=2C=C(C=CC2OC)CO)C(=CC=C1)C
Name
CBr4
Quantity
10.16 g
Type
reactant
Smiles
C(Br)(Br)(Br)Br
Name
triphenylphosphine
Quantity
8.03 g
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
CH2Cl2
Quantity
20 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 1.5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
purified by flash chromatography on a silica gel column (hex: ethyl acetate 2:1)

Outcomes

Product
Details
Reaction Time
 1.5 h
Name
title compound
Type
product
Smiles
BrCC=1C=CC(=C(OCC2=C(C=CC=C2C)C)C1)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.